NoName

• IUPAC Name: [(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-ylidene)amino] benzoate
• InChI: InChI=1S/C16H22N2O3/c1-15(2)10-13(11-16(3,4)18(15)20)17-21-14(19)12-8-6-5-7-9-12/h5-9,20H,10-11H2,1-4H3
• InChI Key: GOAHXSWMTGPHHY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NOC(=O)C2=CC=CC=C2)CC(N1O)(C)C)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

NoName is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 290.16304257 g/mol and the complexity rating of the compound is 403. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Geometric Deep Learning

• Application : Geometric deep learning is used in computational social sciences, communications, brain imaging, genetics, and computer graphics. This approach is essential for analyzing non-Euclidean data structures found in complex systems like social networks or biological networks (Bronstein et al., 2016).

NONO Protein Research

• Application : Research on the NONO protein, crucial in nuclear gene regulation, has advanced through techniques like small-angle X-ray scattering and crystallization. This research is significant for understanding the roles of protein homodimers in biological processes (Knott et al., 2016).

Genetic Engineering Research

• Application : Non-patent citation analysis in genetic engineering research demonstrates the significant impact of scientific research on technology development. This approach highlights the crucial role of public sector research in influencing technological advancements (Lo, 2009).

Primate Models in Biomedical Research

• Application : Nonhuman primates (NHPs) are used in various biomedical research areas due to their physiological and genetic similarities to humans. NHPs are essential in neuroscience, reproductive studies, and cognitive research (Phillips et al., 2014).

Morinda Citrifolia (Noni) Research

• Application : Morinda citrifolia (Noni) has been studied for its potential therapeutic effects, including antibacterial, antiviral, and anti-inflammatory properties. This research has explored the medicinal value of the Noni plant based on traditional folk remedies (Wang et al., 2002).

NONO Gene in Stem Cell Research

• Application : Research involving the NONO gene has been conducted using CRISPR/Cas9 edited human induced pluripotent stem cells. This has implications for studying cardiomyopathy and neurocyte dysfunction related to NONO mutations (Yi et al., 2020).

Nonclinical Statistics in Pharmaceutical Research

• Application : Nonclinical statistical applications in pharmaceutical research cover discovery, drug safety, and manufacturing controls. This area focuses on chemical and genetic properties of new molecular entities, playing a crucial role in the drug development process (Altan & Kolassa, 2019).

NONO Protein in Cancer Research

• Application : Studies on the NONO protein have revealed its involvement in gene regulation, cell proliferation, apoptosis, and DNA damage repair. Its dysregulation has been linked to various types of cancer, making NONO a potential biomarker or therapeutic target (Feng et al., 2020).